Clavulanate lithium
Clavulanate lithium
Clavulanate lithium (clavulanic acid) is a β-lactamase inhibitor which can irreversibly inactivate β-lactamase enzymes of β-lactam resistant microbes preventing them from breaking down β-lactam antibiotics. β-lactam antibiotics, such as penicillin, can be combined with clavulanic acid for greater efficacy against β-lactam resistant strains.
Brand Name:
Vulcanchem
CAS No.:
61177-44-4
VCID:
VC20874225
InChI:
InChI=1S/C8H9NO5.Li/c10-2-1-4-7(8(12)13)9-5(11)3-6(9)14-4;/h1,6-7,10H,2-3H2,(H,12,13);/q;+1/p-1/b4-1-;/t6-,7-;/m1./s1
SMILES:
[Li+].C1C2N(C1=O)C(C(=CCO)O2)C(=O)[O-]
Molecular Formula:
C8H8LiNO5
Molecular Weight:
205.1 g/mol
Clavulanate lithium
CAS No.: 61177-44-4
Cat. No.: VC20874225
Molecular Formula: C8H8LiNO5
Molecular Weight: 205.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Clavulanate lithium (clavulanic acid) is a β-lactamase inhibitor which can irreversibly inactivate β-lactamase enzymes of β-lactam resistant microbes preventing them from breaking down β-lactam antibiotics. β-lactam antibiotics, such as penicillin, can be combined with clavulanic acid for greater efficacy against β-lactam resistant strains. |
|---|---|
| CAS No. | 61177-44-4 |
| Molecular Formula | C8H8LiNO5 |
| Molecular Weight | 205.1 g/mol |
| IUPAC Name | lithium;(2R,3Z,5R)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylate |
| Standard InChI | InChI=1S/C8H9NO5.Li/c10-2-1-4-7(8(12)13)9-5(11)3-6(9)14-4;/h1,6-7,10H,2-3H2,(H,12,13);/q;+1/p-1/b4-1-;/t6-,7-;/m1./s1 |
| Standard InChI Key | JMRXTGCDVQLAFM-JSYANWSFSA-M |
| Isomeric SMILES | [Li+].C1[C@@H]2N(C1=O)[C@H](/C(=C/CO)/O2)C(=O)[O-] |
| SMILES | [Li+].C1C2N(C1=O)C(C(=CCO)O2)C(=O)[O-] |
| Canonical SMILES | [Li+].C1C2N(C1=O)C(C(=CCO)O2)C(=O)[O-] |
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